Cas no 80929-69-7 (4H-1-Benzopyran-4-one,5,7-dichloro-2,3-dihydro-3-(1H-imidazol-1-yl)-)

4H-1-Benzopyran-4-one,5,7-dichloro-2,3-dihydro-3-(1H-imidazol-1-yl)- structure
80929-69-7 structure
Product name:4H-1-Benzopyran-4-one,5,7-dichloro-2,3-dihydro-3-(1H-imidazol-1-yl)-
CAS No:80929-69-7
MF:C12H8Cl2N2O2
MW:283.110120773315
CID:707904
PubChem ID:20530565

4H-1-Benzopyran-4-one,5,7-dichloro-2,3-dihydro-3-(1H-imidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,5,7-dichloro-2,3-dihydro-3-(1H-imidazol-1-yl)-
    • 5,7-dichloro-3-imidazol-1-yl-2,3-dihydrochromen-4-one
    • 80929-69-7
    • SCHEMBL11232777
    • Inchi: InChI=1S/C12H8Cl2N2O2/c13-7-3-8(14)11-10(4-7)18-5-9(12(11)17)16-2-1-15-6-16/h1-4,6,9H,5H2
    • InChI Key: CZVYCCDLIGGKML-UHFFFAOYSA-N
    • SMILES: C1C(C(=O)C2=C(O1)C=C(C=C2Cl)Cl)N3C=CN=C3

Computed Properties

  • Exact Mass: 281.9962829g/mol
  • Monoisotopic Mass: 281.9962829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.1Ų
  • XLogP3: 2.7

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